Cas no 1823231-98-6 (Benzyl ethyl(tetrahydro-2h-pyran-4-yl)carbamate)

• Product Name: Benzyl ethyl(tetrahydro-2h-pyran-4-yl)carbamate
• CAS No: 1823231-98-6
• MDL: MFCD18206015
• CID: 4621426
• Update Time: 2025-11-01

Benzyl ethyl(tetrahydro-2h-pyran-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl ethyl(tetrahydro-2h-pyran-4-yl)carbamate

• MDL： MFCD18206015

Additional information on Benzyl ethyl(tetrahydro-2h-pyran-4-yl)carbamate

Research Brief on Benzyl ethyl(tetrahydro-2h-pyran-4-yl)carbamate (CAS: 1823231-98-6): Recent Advances and Applications

Benzyl ethyl(tetrahydro-2h-pyran-4-yl)carbamate (CAS: 1823231-98-6) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of Benzyl ethyl(tetrahydro-2h-pyran-4-yl)carbamate is its application in the design of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against serine proteases, which are implicated in various pathological conditions, including inflammation and cancer. The study utilized molecular docking and kinetic assays to elucidate the binding mechanisms, revealing a high affinity for the active site of target enzymes. These findings suggest that this compound could serve as a promising scaffold for the development of new therapeutic agents.

In addition to its role in protease inhibition, Benzyl ethyl(tetrahydro-2h-pyran-4-yl)carbamate has also been investigated for its potential as a modulator of G-protein-coupled receptors (GPCRs). A recent preprint article on bioRxiv reported that this compound exhibits selective binding to certain GPCR subtypes, which are critical targets in the treatment of neurological disorders. The study employed a combination of in vitro binding assays and computational modeling to identify the structural features responsible for its selectivity. These insights could pave the way for the development of more targeted and efficacious GPCR modulators.

Another area of interest is the compound's utility in the synthesis of prodrugs. A 2022 publication in Organic & Biomolecular Chemistry described a novel synthetic route for converting Benzyl ethyl(tetrahydro-2h-pyran-4-yl)carbamate into prodrugs with enhanced bioavailability. The researchers optimized the reaction conditions to achieve high yields and purity, demonstrating the compound's versatility as a building block in medicinal chemistry. This approach could significantly streamline the production of prodrugs for clinical applications.

Despite these promising developments, challenges remain in the optimization of Benzyl ethyl(tetrahydro-2h-pyran-4-yl)carbamate-based therapeutics. Issues such as metabolic stability and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Recent efforts have focused on modifying the carbamate moiety to improve pharmacokinetic properties, as reported in a 2023 ACS Medicinal Chemistry Letters article. These modifications have shown potential in enhancing the compound's therapeutic index, making it a more viable candidate for preclinical development.

In conclusion, Benzyl ethyl(tetrahydro-2h-pyran-4-yl)carbamate (CAS: 1823231-98-6) represents a versatile and promising scaffold in chemical biology and drug discovery. Its applications in protease inhibition, GPCR modulation, and prodrug synthesis underscore its potential to address unmet medical needs. Future research should focus on overcoming the current limitations and advancing this compound toward clinical trials. The ongoing studies in this field are expected to yield further insights and innovations, solidifying its role in the next generation of therapeutics.